Cas no 132707-68-7 (Oligomycin,26-demethyl-26-ethyl- (9CI))
132707-68-7 structure
Product Name:Oligomycin,26-demethyl-26-ethyl- (9CI)
CAS No:132707-68-7
MF:C46H76O11
MW:805.089056015015
CID:152113
PubChem ID:6441238
Update Time:2025-04-19
Oligomycin,26-demethyl-26-ethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Oligomycin,26-demethyl-26-ethyl- (9CI)
- (5Z,7Z,21E)-4,26-diethyl-11,12,15,19-tetrahydroxy-6'-(2-hydroxypropyl)-5',10,12,14,16,18,20,29-octamethylspiro[24,28-dioxabicyclo[23.3.1]nonacosa-5,7,21-triene-27,2'-oxane]-13,17,23-trione
- 44-homooligomycin A
- 26-Demethyl-26-ethyloligomycin
- AC1O5UYN
- LS-98331
- NK86-0279II
- Oligomycin, 26-demethyl-26-ethyl-
- 132707-68-7
- (4E,18Z,20Z)-22,28-diethyl-7,11,14,15-tetrahydroxy-6'-(2-hydroxypropyl)-5',6,8,10,12,14,16,29-octamethylspiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-oxane]-3,9,13-trione
- NK86-0279 II
-
- Inchi: 1S/C46H76O11/c1-12-34-18-16-14-15-17-28(5)43(52)45(11,54)44(53)33(10)41(51)32(9)40(50)31(8)39(49)27(4)19-22-38(48)55-42-30(7)36(21-20-34)56-46(35(42)13-2)24-23-26(3)37(57-46)25-29(6)47/h14-16,18-19,22,26-37,39,41-43,47,49,51-52,54H,12-13,17,20-21,23-25H2,1-11H3/b15-14-,18-16-,22-19+
- InChI Key: APJPYXAUMOLFTM-YLWQDIMZSA-N
- SMILES: O1C2CCC(C=CC=CCC(C)C(C(C)(C(C(C)C(C(C)C(C(C)C(C(C)C=CC(=O)OC(C2C)C(CC)C21CCC(C)C(CC(C)O)O2)O)=O)O)=O)O)O)CC |c:5,7,t:27|
Computed Properties
- Exact Mass: 804.53876324g/mol
- Monoisotopic Mass: 804.53876324g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 57
- Rotatable Bond Count: 4
- Complexity: 1410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 18
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 180Ų
Oligomycin,26-demethyl-26-ethyl- (9CI) Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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